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Compound of Interest

Compound Name: HSD17B13-IN-62-d3

Cat. No.: B15137007 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for HSD17B13-IN-62-d3 is not publicly

available. This guide is based on best practices for the handling and disposal of similar

research-grade chemical compounds. It is imperative to always consult your institution's

specific safety protocols and the official Safety Data Sheet (SDS) if one is provided by the

supplier. This information is intended for researchers, scientists, and drug development

professionals.

The proper disposal of HSD17B13-IN-62-d3, a potent inhibitor of hydroxysteroid 17β-

dehydrogenase 13, is crucial for laboratory safety and environmental protection. All waste

containing this compound should be treated as hazardous chemical waste and disposed of in

accordance with all applicable federal, state, and local environmental regulations.

Personal Protective Equipment (PPE) and Handling
Before initiating any disposal procedures, ensure you are wearing the appropriate personal

protective equipment. All handling of HSD17B13-IN-62-d3, including preparation for disposal,

should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation of any dust or aerosols.[1][2]
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Equipment Specification

Eye Protection Chemical safety goggles or a face shield.[1][3]

Hand Protection Chemical-resistant gloves (e.g., nitrile).[3]

Body Protection A standard laboratory coat should be worn.

Step-by-Step Disposal Protocol
The primary method for the disposal of HSD17B13-IN-62-d3 is to entrust it to a licensed

professional waste disposal service. Do not dispose of this chemical into the environment,

drains, or sewer systems.

Step 1: Waste Identification and Segregation

Hazardous Waste Classification: Unused HSD17B13-IN-62-d3 and any materials

contaminated with it must be classified as hazardous chemical waste.

Segregation: Do not mix HSD17B13-IN-62-d3 waste with other incompatible waste streams.

Step 2: Waste Collection

Solid Waste:

Collect unused solid HSD17B13-IN-62-d3 and contaminated consumables such as

weighing paper, pipette tips, and gloves in a designated, sealable, and chemically

compatible container.

The container must be clearly labeled as "Hazardous Chemical Waste" and include the full

chemical name: "HSD17B13-IN-62-d3".

Liquid Waste:

Collect all liquid waste containing HSD17B13-IN-62-d3, including stock solutions,

experimental residues, and solvent rinses, in a dedicated, leak-proof, and shatter-resistant

hazardous waste container.
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The container should be clearly labeled with "Hazardous Waste," the full chemical name

"HSD17B13-IN-62-d3," and any solvents used.

It is recommended to leave at least 10% headspace in liquid waste containers to

accommodate for expansion.

Step 3: Decontamination of Labware

Glassware and Equipment: All labware that has come into contact with HSD17B13-IN-62-d3
should be decontaminated.

Rinsing: Rinse the contaminated labware with a suitable solvent, such as ethanol or acetone.

Rinsate Collection: The rinse solvent must be collected as hazardous liquid waste.

Step 4: Storage of Waste

Store waste containers in a designated, well-ventilated, and secure area away from general

laboratory traffic.

Ensure that incompatible waste streams are properly segregated to prevent any accidental

reactions.

Step 5: Arranging for Final Disposal

Contact EHS: Once a waste container is full, contact your institution's Environmental Health

and Safety (EHS) department to arrange for pickup.

Documentation: Complete all required waste pickup forms or manifests as per your

institution's protocol.

Professional Disposal: Your EHS department will ensure the waste is transported to a

licensed hazardous waste disposal facility for proper treatment and disposal.

Spill Management
In the event of a spill or accidental release of HSD17B13-IN-62-d3, the following steps should

be taken immediately:
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Containment: For a solid spill, carefully sweep or vacuum the material, ensuring not to

generate dust. For a liquid spill, use an inert absorbent material like sand or vermiculite to

contain it.

Collection: Place the contained material into a sealed, labeled container for disposal as

hazardous waste.

Decontamination: Thoroughly clean the spill area with a suitable decontamination solution.

Dispose of all cleaning materials as hazardous waste.

Ventilation: Ensure the area is well-ventilated.
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Start: Handling HSD17B13-IN-62-d3 Waste
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Caption: Workflow for the safe disposal of HSD17B13-IN-62-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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